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fluorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2-Amino-5-
fluorophenyl)ethanone, a key building block in modern medicinal chemistry. Also known as 2'-
Amino-5'-fluoroacetophenone, this compound is a valuable precursor for the synthesis of a
wide range of biologically active heterocyclic compounds. This document details its
physicochemical properties, provides a detailed experimental protocol for its synthesis, and
explores its applications, particularly in the development of kinase inhibitors. The strategic
placement of the amino and fluoro groups on the phenyl ring makes it a crucial intermediate for
creating novel therapeutic agents with enhanced pharmacological profiles.

Core Chemical Information

1-(2-Amino-5-fluorophenyl)ethanone is an aromatic ketone that serves as a versatile
intermediate in organic synthesis. Its structure, featuring an ortho-amino ketone and a fluorine
atom at the 5-position, provides multiple reactive sites for the construction of complex
molecular architectures.
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Physicochemical Properties

A summary of the key quantitative data for 1-(2-Amino-5-fluorophenyl)ethanone is presented
in Table 1.

Property Value Reference
CAS Number 2343-25-1 [11[2]
Molecular Formula CsHsFNO [3]
Molecular Weight 153.16 g/mol [3]
Appearance Solid [1]

Melting Point 64-65 °C [4]

Boiling Point 264.2 °C at 760 mmHg [4]

Storage Temperature Refrigerator [1]

Synthesis Protocol

The synthesis of 1-(2-Amino-5-fluorophenyl)ethanone can be achieved through the hydration
of 2-ethynyl-4-fluoroaniline in the presence of an acid.[5] This method provides a high yield and
purity of the final product.

Experimental Procedure

Materials:

o 2-ethynyl-4-fluoroaniline

» Hydrochloric acid (35% concentration)
¢ Sodium hydroxide solution (50%)

o Water

Protocol:
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o To areaction flask, add 600 g of 2-ethynyl-4-fluoroaniline and 4 L of water.[5]
e Add 476 g of 35% hydrochloric acid to the mixture.[5]

o Heat the reaction mixture to 50 °C and maintain for 36 hours.[5]

 After the reaction is complete, cool the mixture to 20-25 °C.[5]

e Adjust the pH of the reaction solution to 8-9 using a 50% sodium hydroxide solution,
ensuring the temperature does not exceed 30 °C during this process.[5]

« Filter the resulting precipitate and wash the filter cake with 1 L of water.[5]

e Dry the solid under reduced pressure at 50 °C for 12 hours to obtain 1-(2-Amino-5-
fluorophenyl)ethanone as a pale yellow solid.[5]

This protocol has been reported to yield 622 g of the product (a 91.4% yield) with a purity of
99.2% as determined by HPLC.[5]
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Synthesis workflow for 1-(2-Amino-5-fluorophenyl)ethanone.
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Applications in Drug Discovery and Medicinal
Chemistry

1-(2-Amino-5-fluorophenyl)ethanone is a valuable building block for the synthesis of various
heterocyclic compounds with potential biological activities.[6] The presence of the fluorine atom
is particularly advantageous in drug design, as it can enhance metabolic stability and binding
affinity of the resulting drug molecules.[6]

Intermediate for Kinase Inhibitors

This compound serves as a key intermediate in the synthesis of kinase inhibitors.[6] Kinases
are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is often
implicated in diseases such as cancer. The amino and acetyl groups of 1-(2-Amino-5-
fluorophenyl)ethanone provide convenient handles for the construction of the core scaffolds
of various kinase inhibitors.

Potential Biological Activities

While comprehensive studies on the biological activities of 1-(2-Amino-5-
fluorophenyl)ethanone itself are limited, preliminary research on analogous compounds
suggests potential interactions with neurotransmitter systems, including dopaminergic and
serotonergic pathways.[6] Furthermore, its structural motifs are found in molecules with
antimicrobial and anticancer properties, indicating that derivatives of this compound could be
promising candidates for further investigation in these therapeutic areas.[6]
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Applications of 1-(2-Amino-5-fluorophenyl)ethanone in drug discovery.

Conclusion

1-(2-Amino-5-fluorophenyl)ethanone is a fundamentally important molecule in the field of
medicinal chemistry. Its well-defined synthesis and versatile chemical reactivity make it an
indispensable tool for the creation of novel drug candidates. The continued exploration of
derivatives based on this scaffold holds significant promise for the development of new and
effective therapies for a range of human diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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